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Introduction
Polydimethylsiloxane (PDMS) elastomers are widely utilized in biomedical research,

microfluidics, and drug delivery applications due to their biocompatibility, optical transparency,

and tunable mechanical properties.[1][2][3] The final properties of a PDMS elastomer are

largely dictated by the crosslinking chemistry used during its curing process. This application

note details the use of dimethyldivinylsilane as a crucial component in the synthesis of PDMS

elastomers, focusing on the platinum-catalyzed hydrosilylation reaction.

Dimethyldivinylsilane possesses two vinyl functional groups, allowing it to act as a chain

extender or a crosslinker in conjunction with a hydride-terminated PDMS prepolymer and a

multi-hydrosilane functional crosslinker.[4][5] This system offers a high degree of control over

the network structure and, consequently, the mechanical properties of the resulting elastomer.

By precisely controlling the stoichiometry of the vinyl and hydride groups, researchers can tailor

the elastomer's modulus, tensile strength, and elongation at break to suit specific application

needs.[6][7]

Principle of Hydrosilylation Crosslinking
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The formation of the PDMS elastomer network using dimethyldivinylsilane is based on the

platinum-catalyzed hydrosilylation reaction. This is an addition reaction between a silicon-

hydride (Si-H) group and a vinyl (CH=CH₂) group.[8][9][10] In this system, a vinyl-terminated

PDMS polymer is reacted with a crosslinker containing multiple Si-H groups.

Dimethyldivinylsilane can be incorporated to modulate the crosslink density.

A schematic of the hydrosilylation reaction is presented below:
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Reactants

Catalyst

Product

Vinyl-Terminated PDMS
(-[Si(CH₃)₂-O]n-Si(CH₃)₂-CH=CH₂)

Crosslinked PDMS Elastomer Network

Hydrosilylation

Hydrosilane Crosslinker
(e.g., Methylhydrosiloxane-dimethylsiloxane copolymer)

Dimethyldivinylsilane
(CH₂=CH-Si(CH₃)₂-CH=CH₂)

Platinum Catalyst
(e.g., Karstedt's catalyst)
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Start

Weigh and combine vinyl-terminated PDMS and dimethyldivinylsilane.

Add the hydrosilane crosslinker and mix thoroughly.

Add the platinum catalyst and mix gently but completely.

Degas the mixture in a vacuum desiccator to remove air bubbles.

Pour the degassed mixture into a mold.

Cure the elastomer in an oven at a specified temperature and time.

Demold the cured PDMS elastomer.

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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